2-ethyl-N-phenylpiperidine-1-carboxamide

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• IUPAC Name: 2-ethyl-N-phenylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H20N2O/c1-2-13-10-6-7-11-16(13)14(17)15-12-8-4-3-5-9-12/h3-5,8-9,13H,2,6-7,10-11H2,1H3,(H,15,17)
• InChI Key: XNBMBSOLUXCLAG-UHFFFAOYSA-N
• SMILES: CCC1CCCCN1C(=O)NC2=CC=CC=C2

Description

2-ethyl-N-phenylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticancer Research

2-Ethyl-N-phenylpiperidine-1-carboxamide has been investigated for its anticancer properties. Compounds with similar piperidine structures have shown cytotoxic effects against various cancer cell lines, indicating that this compound may also possess significant antitumor activity. Studies suggest that its mechanism of action may involve interactions with specific molecular targets such as enzymes or receptors, potentially modulating pathways involved in cancer progression .

Antimicrobial Activity

Research has also explored the antimicrobial potential of this compound. Its structural characteristics may allow it to interact effectively with microbial targets, making it a candidate for further development as an antimicrobial agent.

Neurological Disorders

The interaction of this compound with trace amine-associated receptor 1 has been studied, suggesting implications for neurological disorders. This receptor is involved in various neurological pathways, and compounds that modulate its activity may offer therapeutic benefits for conditions such as depression or anxiety.

Intermediate in Organic Synthesis

In organic chemistry, this compound serves as an important intermediate in the synthesis of complex organic molecules. Its unique structure allows for various chemical transformations, making it valuable in developing new synthetic pathways.

Case Studies and Research Findings

Several studies have documented the bioactivity and chemical properties of this compound:

Study	Focus	Findings
	Anticancer Activity	Demonstrated cytotoxicity against HCT116 (colon) and A431 (skin) carcinoma cell lines with IC$_{50}$ values in sub-micromolar range.
	Antimicrobial Properties	Explored potential antibacterial effects; further research needed to confirm efficacy against specific pathogens.
	Neurological Implications	Investigated interactions with trace amine-associated receptor 1, indicating possible therapeutic effects on neurological disorders.